Cas no 863868-27-3 (Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)
863868-27-3 structure
Product Name:Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
CAS No:863868-27-3
MF:C15H19BN2O3
MW:286.133963823318
CID:1849720
PubChem ID:56973104
Update Time:2025-04-21
Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
- DTXSID60719883
- AKOS025296101
- acetamide,n-[4-cyano-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]-
- N-(4-CYANO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL) PHENYL)ETHANAMIDE
- 863868-27-3
-
- Inchi: 1S/C15H19BN2O3/c1-10(19)18-12-7-6-11(9-17)13(8-12)16-20-14(2,3)15(4,5)21-16/h6-8H,1-5H3,(H,18,19)
- InChI Key: XBZMNRKTGZACIO-UHFFFAOYSA-N
- SMILES: O1B(C2C(C#N)=CC=C(C=2)NC(C)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 286.1488726g/mol
- Monoisotopic Mass: 286.1488726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.4Ų
Acetamide,N-[4-cyano-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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